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Compound Name: 2,6-Dimethoxy-1,4-Benzoquinone
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An In-depth Technical Guide to 2,6-Dimethoxy-
1,4-Benzoquinone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethoxy-1,4-benzoquinone (DMBQ) is a naturally occurring benzoquinone derivative
found in various plants, including fermented wheat germ, Vitis coignetiae (crimson glory vine),
and certain wood species.[1][2] It has garnered significant interest in the scientific community
for its diverse biological activities, including anti-cancer, anti-inflammatory, and muscle-
enhancing properties.[2][3] This technical guide provides a comprehensive overview of the
physical and chemical properties, experimental protocols, and key signaling pathways
associated with DMBQ.

Physical and Chemical Properties

2,6-Dimethoxy-1,4-benzoquinone is a yellow crystalline powder under standard conditions.[4]
[5] It is stable but combustible and incompatible with strong oxidizing agents.[1][6]

Tabulated Physical and Chemical Data

The following tables summarize the key quantitative properties of DMBQ.
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Identifier Value Reference(s)

CAS Number 530-55-2 [7]

Molecular Formula CsHsOa4 [11[71[8]

Molecular Weight 168.15 g/mol [718]
2,6-dimethoxycyclohexa-2,5-

IUPAC Name _ _ [51[8]
diene-1,4-dione
2,6-Dimethoxy-p-

Synonyms ] [7119]
benzoquinone, DMBQ

Property Value Reference(s)

Appearance Yellow crystalline powder [41151[6]

_ _ 252-257 °C (with

Melting Point N [L][2115107118]

decomposition)
N ) ~311 °C at 760 mmHg

Boiling Point ) [1]
(Predicted)

Density ~1.2 - 1.3 g/cm3 (Predicted) [1114]

logP -0.06 t0 0.28 [1][8]

Solvent Solubility Reference(s)

DMSO Soluble [41[71110]

Water 14.7 g/L (at 20 °C) [10]

Toluene 0.5g/10mL [10]

Spectral Data
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Technique Data Summary Reference(s)
Absorption maxima (Amax) at

UV-Vis 289 nm and 392 nm (in neutral  [11]
agueous solution).
Spectrum conforms to the

Infrared (IR) structure. Data is available in [518][12]

public databases.

Data available in public
databases such as
SpectraBase and the NIST
WebBook.

Mass Spectrometry (MS)

While specific chemical shift
data is not readily available in
the cited literature, *H and 3C
NMR spectra have been used
to confirm the structure of
DMBQ and its synthetic

intermediates. Full spectral

1H and *C NMR

data is available for viewing in

subscription-based databases.

[3]

Experimental Protocols

Representative Synthesis: Four-Step Synthesis from

Aniline

This protocol is based on an economical synthesis route reported in the literature, achieving a

68% overall yield.[3] This represents a viable method for laboratory-scale production.
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Workflow for the Synthesis of 2,6-Dimethoxy-1,4-Benzoquinone

Step 1: Bromination

Aniline

Bromine

Aqueous HBr

1,3,5-Tribromoaniline

Step 2: Deamination

Y

1,3,5-Tribromobenzene

Step 3: Methoxylation

Sodium Methoxide
Cul, N,N-dimethylglycine

1,3,5-Trimethoxybenzene

Step 4: Qxidation

Nitric Acid
(or other oxidizing agent)

2,6-Dimethoxy-1,4-Benzoquinone |<—

Click to download full resolution via product page

Caption: Four-step synthesis of DMBQ from aniline.
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o Step 1: Synthesis of 1,3,5-Tribromoaniline. Aniline is treated with bromine in an aqueous
hydrobromic acid solution to yield 1,3,5-tribromoaniline. The crude product is typically
purified by recrystallization from ethanol.[3]

o Step 2: Synthesis of 1,3,5-Tribromobenzene. The amino group of 1,3,5-tribromoaniline is
removed via a deamination reaction. This is achieved by treating the aniline derivative with
sodium nitrite followed by hypophosphorous acid. The resulting 1,3,5-tribromobenzene can
be purified by recrystallization.[3]

o Step 3: Synthesis of 1,3,5-Trimethoxybenzene. The three bromine atoms on the benzene
ring are substituted with methoxy groups. This nucleophilic aromatic substitution is carried
out using sodium methoxide in the presence of a copper(l) iodide catalyst and N,N-
dimethylglycine as a ligand. The product, 1,3,5-trimethoxybenzene, is purified from the
reaction mixture.[3]

o Step 4: Synthesis of 2,6-Dimethoxy-1,4-benzoquinone. The final step involves the selective
oxidation of 1,3,5-trimethoxybenzene to the target quinone. This can be accomplished using
various oxidizing agents, such as nitric acid. The final product, 2,6-dimethoxy-1,4-
benzoquinone, is isolated and purified.[3]

Purification Protocol: Recrystallization

Purification of the final DMBQ product is crucial for ensuring high purity for biological and
chemical assays. Recrystallization is a standard and effective method.

o Solvent Selection: Methanol is a commonly cited solvent for the recrystallization of DMBQ.[3]

 Dissolution: Dissolve the crude DMBQ powder in a minimum amount of hot (near-boiling)
methanol with stirring. The solution should be saturated.

e Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a
pre-warmed funnel with fluted filter paper to remove them.

» Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Further cooling
in an ice bath can maximize crystal formation. Bright yellow needles of DMBQ should
precipitate from the solution.
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« |solation: Collect the crystals by vacuum filtration using a Buchner funnel.

e Washing: Wash the collected crystals with a small amount of ice-cold methanol to remove
any remaining soluble impurities.

e Drying: Dry the purified crystals under vacuum to remove all traces of the solvent. The
melting point of the dried crystals should be checked to confirm purity.

Biological Activity and Signaling Pathways

DMBQ exhibits a wide range of biological effects, primarily through the modulation of key
cellular signaling pathways. Its activities make it a compound of interest for therapeutic
development in oncology, metabolic disorders, and inflammatory diseases.[2][3][8]

Summary of Biological Activities

2,6-Dimethoxy-1,4-Benzoquinone

. . Skeletal Muscle - ; - : Haustorial Inducer
Anti-Cancer Anti-Inflammatory Hypertrophy Anti-Microbial Anti-Adipogenic Contact Allergen

Click to download full resolution via product page

Caption: Key biological activities of DMBQ.

Modulation of the AKT/mTOR Signaling Pathway

A primary mechanism through which DMBQ exerts its effects, particularly in cancer and muscle
physiology, is the modulation of the PISBK/AKT/mTOR pathway. This pathway is a central
regulator of cell growth, proliferation, survival, and metabolism.

In the context of skeletal muscle, DMBQ has been shown to promote muscle growth
(hypertrophy). It achieves this by increasing the phosphorylation (activation) of AKT and mTOR.
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[3] Activated mTOR then phosphorylates its downstream targets, S6K and 4E-BP1, leading to
an increase in protein synthesis and muscle mass.[3]

Conversely, in non-small cell lung cancer (NSCLC) and gastric cancer cells, DMBQ has been
shown to inhibit this same pathway. By suppressing the phosphorylation of AKT and mTOR,
DMBQ halts the pro-proliferative signals, leading to reduced cancer cell growth and migration.
This dual, context-dependent activity highlights the complexity of DMBQ's mechanism of
action.

In Skeletal Muscle

1
activates: inhibits

Y

AKT

activates \ activates

mTOR

activates | activates

gancer Cells (e.g., NSCLC)
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Caption: DMBQ's dual role in modulating the AKT/mTOR pathway.
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Other Associated Pathways

e p38 MAPK Pathway: In conjunction with inhibiting AKT/mTOR, DMBQ also suppresses the
activation of p38 Mitogen-Activated Protein Kinase (MAPK) in NSCLC cells, contributing to
its anti-migratory effects.

e Mitochondrial Function: In skeletal muscle, DMBQ stimulates the expression of PGC1la, a
master regulator of mitochondrial biogenesis. This leads to increased mitochondrial DNA
content and enhanced oxidative phosphorylation, improving muscle performance.[3]

¢ Anaerobic Glycolysis: In cancer cells, which often rely on anaerobic glycolysis for energy
(the Warburg effect), DMBQ can inhibit this metabolic pathway, leading to apoptosis.[8]

Conclusion

2,6-Dimethoxy-1,4-benzoquinone is a multifaceted compound with significant potential in
various fields of biomedical research. Its well-defined physical and chemical properties,
coupled with its potent and specific modulation of critical signaling pathways like AKT/mTOR,
make it a valuable tool for researchers and a promising scaffold for drug development. The
experimental protocols outlined in this guide provide a foundation for the synthesis and
purification of DMBQ, enabling further investigation into its therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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